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Compound of Interest

Compound Name: 5-Ethoxy-2-nitropyridine
CAS No.: 856164-26-6
Cat. No.: B3289198
Get Quote
. J

CAS: 856164-26-6 | Grade: Research (297%)[1]

Executive Summary

5-Ethoxy-2-nitropyridine (CAS 856164-26-6) is a specialized heterocyclic building block used
in the synthesis of pharmaceutical intermediates, particularly for Structure-Activity Relationship
(SAR) studies involving pyridine scaffolds.[1][2][3]

Critical Distinction: Researchers must distinguish this compound from its more common isomer,
2-ethoxy-5-nitropyridine (CAS 31594-45-3).[1] The positioning of the nitro group at C2 and the
ethoxy group at C5 drastically alters the electronic properties and reactivity profile. While the 2-
ethoxy-5-nitro isomer is widely available as a commodity chemical, 5-ethoxy-2-nitropyridine is
a Tier 3 Specialty Chemical, often requiring custom synthesis or lead times for procurement.[1]

Part 1: Chemical Profile & Technical Specifications[4]
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Property Specification

CAS Number 856164-26-6

IUPAC Name 5-ethoxy-2-nitropyridine
Molecular Formula C7H8N203

Molecular Weight 168.15 g/mol

SMILES CCOC1=CN=C(C=C1)[O-]
Appearance Pale yellow to off-white solid

Soluble in DMSO, DMF, DCM; sparingly soluble

Solubility ) )
in water

Purity Standard >97% (HPLC), typically confirmed via 1H-NMR

Part 2: Synthesis & Manufacturing Route

Expert Insight: The synthesis of 5-ethoxy-2-nitropyridine presents a regioselectivity challenge
that often traps inexperienced chemists.[1]

The Failed Route (Nucleophilic Aromatic Substitution)

A common misconception is that one can synthesize this compound via nucleophilic aromatic
substitution (

) of 5-bromo-2-nitropyridine with sodium ethoxide.[1]

e Mechanism Failure: In 5-bromo-2-nitropyridine, the nitro group at position 2 is significantly
more activated toward nucleophilic attack than the bromine at position 5 (due to the electron-
withdrawing nature of the ring nitrogen).[1]

e Result: The reaction predominantly yields 5-bromo-2-ethoxypyridine (displacement of the
nitro group), not the desired product.

The Validated Route (O-Alkylation)

The robust, self-validating protocol involves the O-alkylation of 5-hydroxy-2-nitropyridine.[1]
This route avoids the regioselectivity issues of
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on the pyridine ring.

Protocol Overview:

Precursor: 5-Hydroxy-2-nitropyridine (CAS 15206-26-5).[1]

Reagents: Ethyl lodide (Etl) or Ethyl Bromide (EtBr), Potassium Carbonate (

).

Solvent: DMF or Acetonitrile (anhydrous).

Conditions: 60°C, 4-12 hours.

Purification: The product precipitates upon water addition or is extracted with EtOAc.

O-Alkylation

5-Ethoxy-2-nitropyridine

Hydrolysis (Major) (CAS 856164-26-6)
2-Amino-5-nitropyridine | (HNO2/H20) _ | 5-Hydroxy-2-nitropyridine Ethyl lodide + K2CO3 .
(Commodity Precursor) » - (CAS 15206-26-5) (DMF, 60°C) N-Alkylation
(Minor)

N-Ethyl Isomer
(Impurity)

Click to download full resolution via product page

Figure 1: Validated synthetic pathway avoiding nitro-displacement side reactions.

Part 3: Market Analysis - Suppliers & Price

Due to its specificity, 5-ethoxy-2-nitropyridine is not a "catalog commodity" like its isomer.[1] It
is classified as a Specialty Building Block.

Pricing Tiers (Estimates based on Q1 2025 Market Data)

Prices are indicative of "Research Grade" (97%+) and subject to RFQ.
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Estimated Price Range

Quantity (USD) Availability Status

100 mg $45 - $75 Stock / Short Lead Time

1lg $180 - $350 Limited Stock

59 $700 - $1,200 Typically Make-on-Demand
Bulk (>1009) Custom Quote Custom Synthesis Required

Verified Suppliers

Procurement teams should verify the CAS number explicitly to avoid receiving the 2-ethoxy-5-
nitro isomer.[1]

e BLD Pharm
o Catalog ID: BD01873900
o Region: Global (USA/China/Europe)
o Stock Status: Often maintains small inventory (mg scale).
o Chemical-Suppliers (Aggregator)
o Lists multiple boutique synthesis houses in Europe/India.
o Note: High probability of lead times (2-3 weeks).
e Custom Synthesis Providers (Enamine / Combi-Blocks)

o While not always in the public catalog, these vendors routinely synthesize this scaffold via
the 5-hydroxy route upon request.

Part 4: Quality Control & Handling

To ensure data integrity in drug development, the following QC parameters are mandatory.

1. Impurity Profile
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e Unreacted Precursor: 5-Hydroxy-2-nitropyridine (detectable by LC-MS, acidic peak).[1]

» Regioisomer: 1-Ethyl-5-nitro-2-pyridone (N-alkylation byproduct).[1] This is the most critical
impurity to control during synthesis.

o Differentiation: The N-ethyl isomer will show distinct carbonyl signals in 13C-NMR (~160
ppm) compared to the aromatic C-O signal of the target.

2. Storage & Stability

 Light Sensitivity: Nitro-pyridines are prone to photo-degradation (darkening) over time.[1]
Store in amber vials.

o Atmosphere: Hygroscopic potential is low, but storage under inert gas (Argon/Nitrogen) is
recommended for long-term reference standards.

o Temperature: 2-8°C (Refrigerator).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 3. CAS # 4105-90-2, 3-Ethoxy-1-(4-nitrophenyl)-2-pyrazolin-5-one - chemBlink
[chemblink.com]

o To cite this document: BenchChem. [Strategic Sourcing & Technical Profile: 5-Ethoxy-2-
nitropyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3289198/docs#strategic-sourcing-technical-profile-5-
ethoxy-2-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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